Cas no 1263280-02-9 (Ethyl 4-fluorobenzobthiophene-2-carboxylate)

Ethyl 4-fluorobenzobthiophene-2-carboxylate structure

1263280-02-9 structure

Product Name:Ethyl 4-fluorobenzobthiophene-2-carboxylate

CAS No:1263280-02-9

MF:C₁₁H₉FO₂S

MW:224.251365423203

MDL:MFCD17011757

CID:842850

PubChem ID:46835548

Update Time:2025-04-19

Ethyl 4-fluorobenzobthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-fluorobenzo[b]thiophene-2-carboxylate
- Benzo[b]thiophene-2-carboxylic acid, 4-fluoro-, ethyl ester
- AS-46726
- SY241021
- ethyl 4-fluoro-1-benzothiophene-2-carboxylate
- DTXSID40676465
- DB-001030
- MFCD17011757
- AKOS015843481
- CS-0204039
- Ethyl4-fluorobenzo[b]thiophene-2-carboxylate
- SCHEMBL18264031
- F10249
- 1263280-02-9
- Ethyl 4-Fluorobenzothiophene-2-carboxylate
- Ethyl 4-fluorobenzobthiophene-2-carboxylate
- MDL： MFCD17011757
- Inchi： 1S/C11H9FO2S/c1-2-14-11(13)10-6-7-8(12)4-3-5-9(7)15-10/h3-6H,2H2,1H3
- InChI Key： USSMJZAKIJQMRE-UHFFFAOYSA-N
- SMILES： S1C(C(=O)OCC)=CC2C(=CC=CC1=2)F

Computed Properties

Exact Mass: 224.03072886g/mol
Monoisotopic Mass: 224.03072886g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 54.5Å²

Ethyl 4-fluorobenzobthiophene-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM155888-5g	Ethyl 4-fluorobenzo[b]thiophene-2-carboxylate	1263280-02-9	97%	5g	$819	2021-06-08
abcr	AB457808-250 mg	Ethyl 4-fluorobenzo[b]thiophene-2-carboxylate	1263280-02-9		250mg	€618.00	2023-04-22
Chemenu	CM155888-1g	Ethyl 4-fluorobenzo[b]thiophene-2-carboxylate	1263280-02-9	97%	1g	$***	2023-04-03
Matrix Scientific	092538-250mg	Ethyl 4-fluorobenzo[b]thiophene-2-carboxylate, 95+%	1263280-02-9	95+%	250mg	$284.00	2023-09-05
Matrix Scientific	092538-1g	Ethyl 4-fluorobenzo[b]thiophene-2-carboxylate, 95+%	1263280-02-9	95+%	1g	$622.00	2023-09-05
Fluorochem	217023-250mg	Ethyl 4-fluorobenzo[b]thiophene-2-carboxylate	1263280-02-9	95%	250mg	￡401.00	2022-02-28
Fluorochem	217023-1g	Ethyl 4-fluorobenzo[b]thiophene-2-carboxylate	1263280-02-9	95%	1g	￡1003.00	2022-02-28
Alichem	A169003859-1g	Ethyl 4-fluorobenzo[b]thiophene-2-carboxylate	1263280-02-9	97%	1g	400.00 USD	2021-06-01
eNovation Chemicals LLC	Y1210961-1g	Ethyl 4-fluorobenzo[b]thiophene-2-carboxylate	1263280-02-9	95%	1g	$480	2024-06-03
TRC	E070200-50mg	Ethyl 4-fluorobenzo[b]thiophene-2-carboxylate	1263280-02-9		50mg	$ 200.00	2022-06-05

Ethyl 4-fluorobenzobthiophene-2-carboxylate Related Literature

1. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
2. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
3. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
4. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
5. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

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